ethyl 1-[3-(4-bromophenoxy)propyl]-4-piperidinecarboxylate hydrochloride

• IUPAC Name: ethyl 1-[3-(4-bromophenoxy)propyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C17H24BrNO3.ClH/c1-2-21-17(20)14-8-11-19(12-9-14)10-3-13-22-16-6-4-15(18)5-7-16;/h4-7,14H,2-3,8-13H2,1H3;1H
• InChI Key: ZPUSZKOCJKQAOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCOC2=CC=C(C=C2)Br.Cl
• Molecular Formula: C17H25BrClNO3
• Molecular Weight: 406.7 g/mol

Description

Ethyl 1-[3-(4-bromophenoxy)propyl]-4-piperidinecarboxylate hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as BPP-4 and is synthesized through a specific chemical process.

Mechanism of Action

The mechanism of action of BPP-4 is not fully understood, but it is believed to act as an antagonist of certain neurotransmitters in the brain. Specifically, BPP-4 has been shown to block the action of dopamine and serotonin receptors, which are involved in the regulation of mood and behavior. This action of BPP-4 has been linked to its potential therapeutic effects in the treatment of various diseases.
Biochemical and Physiological Effects:
BPP-4 has been shown to have a significant impact on biochemical and physiological processes in the body. In particular, BPP-4 has been shown to affect the levels of certain neurotransmitters in the brain, including dopamine and serotonin. This action of BPP-4 has been linked to its potential therapeutic effects in the treatment of various diseases, including depression, anxiety, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPP-4 is its well-established synthesis method, which makes it readily available for use in research studies. Additionally, BPP-4 has been shown to have a significant impact on various biochemical and physiological processes in the body, making it a valuable tool for studying the effects of certain compounds on these processes. However, one of the limitations of BPP-4 is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of BPP-4. One potential area of research is the development of new drugs based on the structure of BPP-4. Additionally, further studies are needed to fully understand the mechanism of action of BPP-4 and its potential therapeutic applications. Finally, the development of new synthesis methods for BPP-4 may lead to the development of new compounds with improved properties and potential therapeutic applications.
Conclusion:
In conclusion, BPP-4 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of BPP-4 is well-established, and it has been extensively studied for its potential therapeutic applications. Further studies are needed to fully understand the mechanism of action of BPP-4 and its potential applications in the development of new drugs.

Synthesis Methods

The synthesis of BPP-4 involves a multi-step process that includes the reaction of ethyl 4-piperidinecarboxylate with 3-bromo-1-chloropropane in the presence of a base. The product obtained from this reaction is then reacted with 4-bromophenol in the presence of another base to yield BPP-4. This process is a well-established method for the synthesis of BPP-4 and has been used in numerous research studies.

Scientific Research Applications

BPP-4 has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, BPP-4 has been shown to have a significant impact on the central nervous system and has been used to study the role of certain neurotransmitters in the brain. In pharmacology, BPP-4 has been used to develop new drugs for the treatment of various diseases, including cancer and cardiovascular diseases. In medicinal chemistry, BPP-4 has been used as a starting material for the synthesis of other compounds with potential therapeutic applications.